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Compound of Interest

Compound Name: Cymoxanil-d3

Cat. No.: B15556301 Get Quote

In-Depth Technical Guide to Cymoxanil-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Cymoxanil-d3, a deuterated

analog of the fungicide Cymoxanil. It is intended to serve as a valuable resource for

researchers and scientists involved in analytical chemistry, crop protection studies, and drug

development. This document outlines its chemical properties, and applications, and provides

insights into the mechanism of action of its non-deuterated counterpart, Cymoxanil.

Quantitative Data Summary
Cymoxanil-d3 is primarily utilized as an internal standard for the precise quantification of

Cymoxanil in various matrices, including environmental and agricultural samples.[1] Its physical

and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 2140803-92-3 [1][2][3]

Molecular Formula C₇H₇D₃N₄O₃ [1]

Molecular Weight 201.2 g/mol [1][4][2][5]

Synonyms

1-(2-Cyano-2-methoxy-d3-

iminoacetyl)-3-ethylurea, (E)-2-

(3-ethylureido)-N-(methoxy-

d3)-2-oxoacetimidoyl cyanide

[1][4]

Purity ≥99% deuterated forms (d₁-d₃) [1][4]

Physical State Solid [1][4]

Solubility
Slightly soluble in Chloroform

and Methanol
[1][4]

Experimental Protocols: Quantification of
Cymoxanil using Cymoxanil-d3
The primary application of Cymoxanil-d3 is as an internal standard in analytical methods for

the determination of Cymoxanil residues. A typical experimental workflow involves liquid

chromatography coupled with mass spectrometry (LC-MS) or ultraviolet (UV) detection.

Sample Preparation
Extraction: Samples (e.g., soil, plant tissue, water) are extracted with an appropriate organic

solvent, such as acetonitrile or acetone, often in combination with a buffer solution.[6][7][8]

Cleanup: The crude extract is then purified to remove interfering matrix components. Solid-

phase extraction (SPE) with C18 or silica gel cartridges is a common cleanup technique.[6]

[7]

Internal Standard Spiking: A known concentration of Cymoxanil-d3 is added to the cleaned-

up extract before instrumental analysis. This allows for accurate quantification by correcting

for variations in sample processing and instrument response.
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Instrumental Analysis (HPLC-UV/MS)
Chromatographic Separation: The extract is injected into a high-performance liquid

chromatography (HPLC) system. A reversed-phase C18 column is typically used to separate

Cymoxanil and Cymoxanil-d3 from other components in the sample.[6][8][9] The mobile

phase often consists of a mixture of acetonitrile and water.[8][9]

Detection:

UV Detection: Cymoxanil and its deuterated analog can be detected by their absorbance

of ultraviolet light, typically at a wavelength of around 240-254 nm.[8][9][10]

Mass Spectrometry (MS) Detection: For higher sensitivity and selectivity, mass

spectrometry is employed. The analytes are ionized, and their mass-to-charge ratios are

measured. This allows for the distinct detection of Cymoxanil and Cymoxanil-d3 based on

their mass difference.

Signaling Pathways and Mechanism of Action of
Cymoxanil
While Cymoxanil-d3 itself is not biologically active in the same way as Cymoxanil,

understanding the mechanism of the parent compound is crucial for its application in research.

Cymoxanil is a fungicide that acts on multiple cellular processes in susceptible fungi,

particularly Oomycetes like Phytophthora infestans and Plasmopara viticola.[11][12]

Recent studies have elucidated several key aspects of its mode of action:

Inhibition of RNA Synthesis: Cymoxanil has been shown to disrupt RNA synthesis in fungi.

[11][13][14] This is a primary mechanism of its fungicidal activity.

Targeting Dihydrofolate Reductase (DHFR): Research suggests that Cymoxanil interacts

with and inhibits the enzyme dihydrofolate reductase (DHFR).[13][14] DHFR is essential for

the synthesis of nucleotides, which are the building blocks of DNA and RNA. By inhibiting

DHFR, Cymoxanil disrupts nucleic acid synthesis, leading to cell death.[13][14]

Disruption of Plasma Membrane and Mitochondrial Function: Cymoxanil has also been found

to affect the integrity of the plasma membrane and inhibit mitochondrial respiration.[12][15]
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Specifically, it can inhibit the activity of cytochrome c oxidase, a key enzyme in the electron

transport chain, thereby impairing cellular energy production.[15]

Below are diagrams illustrating the proposed signaling pathways and experimental workflows.

Experimental Workflow: Cymoxanil Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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